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Compound of Interest

Compound Name: 2-Demethylcolchicine

CAS No.: 7336-36-9

Cat. No.: B1346099

Get Quote

Executive Safety Summary
2-Demethylcolchicine is a primary pharmacologically active metabolite of colchicine. Like its

parent compound, it is a potent microtubule polymerization inhibitor. It must be handled as a

High Potency Active Pharmaceutical Ingredient (HPAPI).

Primary Hazard: Fatal if swallowed (H300); May cause genetic defects (H340).[1][2][3]

Mechanism of Toxicity: Binds to tubulin, arresting mitosis at metaphase. Rapidly affects

tissues with high turnover (GI tract, bone marrow).[4]

Occupational Exposure Band (OEB): Treat as OEB 4 (Control range: < 1 µg/m³).

Critical Directive: Do not handle on an open bench. All manipulation of dry powder must

occur within a certified containment device.
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This matrix defines the required protective barriers based on the physical state and quantity of

the compound handled.
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Technical Handling Protocol: The "Zero-Exposure"
Workflow
Phase A: Preparation & Engineering Setup
Objective: Establish a negative-pressure environment to prevent aerosolization.

Verify Airflow: Ensure the Biological Safety Cabinet (BSC) or Fume Hood is operating at a

face velocity of 100 fpm (0.5 m/s).

Static Elimination: Place an ionizing fan or anti-static gun inside the enclosure. 2-
Demethylcolchicine powder is prone to static charge, increasing dispersion risk during
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weighing.

Lining: Cover the work surface with plastic-backed absorbent pads (absorbent side up) to

capture micro-spills.

Phase B: Weighing & Solubilization
Objective: Transfer solid to solution with minimal particulate generation.

Double-Glove Technique: Don inner gloves (taped to lab coat cuffs) and outer gloves.

Tare Weighing: Place the weighing boat/vial inside the balance. Never remove the balance

from the containment hood.

Transfer: Use a disposable anti-static spatula.

Scientific Rationale: Reusable spatulas require cleaning, creating a liquid waste stream

with high toxicity. Disposable tools allow for solid waste incineration, reducing exposure

risk.

Solubilization: Add solvent (e.g., Methanol, DMSO) directly to the weighing vial if possible.

Solubility Note: 2-Demethylcolchicine is soluble in methanol and DMSO. Dissolving

immediately "wets" the hazard, significantly reducing inhalation risk.

Decontamination: Wipe the exterior of the vial with a methanol-dampened wipe before

removing it from the hood.

Phase C: Waste Disposal
Solids: All spatulas, weigh boats, and outer gloves go into a sealed yellow

biohazard/cytotoxic waste bin inside the hood.

Liquids: Collect in a dedicated "Cytotoxic Liquid Waste" carboy. Do not mix with general

organic solvents.

Visualizing the Safety Workflow
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The following diagram illustrates the "Hierarchy of Controls" applied specifically to 2-
Demethylcolchicine handling.
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Figure 1: Sequential safety workflow for handling high-potency colchicine metabolites. Note

that UV light is generally ineffective for chemical decontamination; physical removal via solvent

wiping is required.

Emergency Response Protocols
In Case of Accidental Exposure[7]

Skin Contact:

Immediately remove contaminated PPE.[5]

Wash skin with soap and copious amounts of water for 15 minutes.

Do not use alcohol on skin (increases permeability).

Inhalation:

Move to fresh air immediately.

Seek medical attention.[1][2][3][6] Alert ER staff that the agent is a mitotic inhibitor

(colchicine derivative).

Spill Cleanup (Powder):

Do not sweep. Sweeping aerosolizes the powder.

Cover spill with wet paper towels (water/methanol) to dampen.

Scoop up damp material and place in a hazardous waste container.

Scientific Integrity & References
The protocols above are derived from the toxicology of the parent compound, Colchicine, and

standard HPAPI handling guidelines.

Key Mechanistic Insights
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Genetic Toxicity: 2-Demethylcolchicine acts by binding to the colchicine-binding site of

tubulin. This disrupts microtubule dynamics, leading to aneuploidy (abnormal chromosome

number). This is why inhalation protection is non-negotiable; even sub-clinical doses can

induce cellular genetic damage over time [1].

Permeation: Colchicine derivatives are lipophilic. Standard latex gloves offer insufficient

protection times (< 10 mins). Nitrile provides better resistance, but double gloving creates a

necessary air gap that slows permeation [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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102491-80-5)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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demethylcolchicine-cas-102491-80-5-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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